Cas no 2091635-47-9 (4-(Sec-butyl)-6-chloropyrimidine)

• Product Name: 4-(Sec-butyl)-6-chloropyrimidine
• CAS No: 2091635-47-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5043477
• PubChem ID: 88583612
• Update Time: 2025-06-15

4-(Sec-butyl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(sec-butyl)-6-chloropyrimidine
• 4-butan-2-yl-6-chloropyrimidine
• 4-(Butan-2-yl)-6-chloropyrimidine
• 4-(Sec-butyl)-6-chloropyrimidine

• Inchi： 1S/C8H11ClN2/c1-3-6(2)7-4-8(9)11-5-10-7/h4-6H,3H2,1-2H3
• InChI Key： LHNGLVMDVJCWHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)CC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-(Sec-butyl)-6-chloropyrimidine

Comprehensive Overview of 4-(Sec-butyl)-6-chloropyrimidine (CAS No. 2091635-47-9)

4-(Sec-butyl)-6-chloropyrimidine (CAS No. 2091635-47-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyrimidine derivative is characterized by its unique molecular structure, featuring a sec-butyl group at the 4-position and a chloro substituent at the 6-position. Its versatility in organic synthesis and potential applications in drug discovery make it a compound of high interest among chemists and researchers.

The growing demand for pyrimidine-based compounds in medicinal chemistry has propelled the study of 4-(Sec-butyl)-6-chloropyrimidine. Recent trends in AI-driven drug design and computational chemistry have highlighted its utility as a building block for small molecule inhibitors. Researchers are particularly interested in its role in modulating enzyme activity and its potential as a pharmacophore in targeted therapies. These applications align with current industry focus areas such as personalized medicine and biocatalysis.

From a synthetic chemistry perspective, CAS 2091635-47-9 offers several advantages. Its chloro group provides an excellent leaving group for nucleophilic substitution reactions, while the sec-butyl moiety contributes to lipophilicity adjustments in molecular design. These properties make it valuable for creating structure-activity relationship (SAR) libraries, a technique frequently discussed in high-throughput screening methodologies. The compound's stability under various reaction conditions further enhances its appeal for parallel synthesis applications.

In the context of green chemistry initiatives, there's increasing interest in developing sustainable synthesis routes for 4-(Sec-butyl)-6-chloropyrimidine. Modern approaches emphasize atom economy and catalytic processes to minimize waste generation. This aligns with frequently searched topics like eco-friendly synthesis and green pharmaceuticals. The compound's potential for biodegradability studies also makes it relevant to environmental impact assessments in chemical development.

Analytical characterization of 2091635-47-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for verifying chemical purity and structural integrity, especially when the compound is used as an intermediate in multi-step syntheses. Recent advancements in analytical chemistry have enabled more precise quantification of isomeric impurities, addressing a common challenge in fine chemical production.

The commercial availability of 4-(Sec-butyl)-6-chloropyrimidine has expanded significantly to meet research demands. Suppliers now offer various packaging options and custom synthesis services, responding to market needs for research-grade chemicals. Quality control standards have evolved to include genotoxic impurity testing, reflecting heightened regulatory scrutiny in pharmaceutical ingredients. These developments correspond with frequently searched terms like chemical sourcing and GMP-compliant intermediates.

Future research directions for CAS 2091635-47-9 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) applications. The compound's structural features make it suitable for developing bifunctional molecules, a hot topic in degrader technology. Additionally, its compatibility with continuous flow chemistry systems positions it well for process intensification strategies that dominate current chemical manufacturing discussions.

Safety considerations for handling 4-(Sec-butyl)-6-chloropyrimidine follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended, consistent with general chemical safety practices. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions and incompatible materials, information frequently sought by laboratory personnel and EHS professionals.

In conclusion, 4-(Sec-butyl)-6-chloropyrimidine (CAS No. 2091635-47-9) represents an important chemical entity with diverse applications in modern scientific research. Its relevance to current drug development paradigms and synthetic methodology innovations ensures continued interest from both academic and industrial sectors. As research tools and therapeutic strategies evolve, this compound will likely maintain its position as a valuable research chemical in the life sciences landscape.